Cas no 2228901-57-1 (1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2228901-57-1
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6282567
• PubChem ID: 165641662
• Update Time: 2025-06-11

1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine
• EN300-1922794
• 2228901-57-1

• Inchi： 1S/C11H14BrNO/c1-13-11(6-7-11)8-4-3-5-9(14-2)10(8)12/h3-5,13H,6-7H2,1-2H3
• InChI Key： CIKFPSOTNPJGHL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC1)NC)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine

Comprehensive Analysis of 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2228901-57-1): Properties, Applications, and Research Insights

The compound 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine (CAS No. 2228901-57-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cyclopropylamine derivative, characterized by its brominated aromatic ring and methoxy substituent, presents a fascinating case study for chemists exploring novel bioactive molecules. Its molecular architecture combines the steric constraints of a cyclopropane ring with the electronic effects of both electron-donating (methoxy group) and electron-withdrawing (bromine atom) moieties, creating a delicate balance that influences its physicochemical properties and reactivity.

Recent literature searches reveal growing interest in N-methylcyclopropanamine derivatives, with researchers particularly focused on their potential as building blocks for central nervous system (CNS) targeting compounds. The presence of the 2-bromo-3-methoxyphenyl moiety in this specific derivative suggests possible interactions with various biological targets, though comprehensive pharmacological data remains an area of active investigation. Analytical techniques such as NMR spectroscopy and mass spectrometry have confirmed the compound's structural integrity, while computational studies predict interesting molecular docking capabilities that warrant further experimental validation.

The synthesis of CAS 2228901-57-1 typically involves multi-step organic transformations, with key steps including the formation of the cyclopropylamine core and subsequent introduction of the aryl bromide functionality. Process chemists have optimized various routes to achieve satisfactory yields while maintaining high purity standards required for research applications. Stability studies indicate that proper storage conditions (typically under inert atmosphere at low temperatures) are essential for preserving the compound's integrity over extended periods.

From a structure-activity relationship (SAR) perspective, the 1-(2-bromo-3-methoxyphenyl) substitution pattern offers intriguing possibilities for molecular modification. Medicinal chemists are particularly interested in how variations in the N-methyl group or cyclopropane ring might influence biological activity. These investigations align with current trends in fragment-based drug discovery, where small, rigid structures like this compound serve as valuable starting points for lead optimization programs.

Environmental and safety assessments of 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine follow standard protocols for research chemicals. While not classified as hazardous under normal laboratory conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this material. Disposal should comply with institutional guidelines for brominated organic compounds, reflecting the growing emphasis on green chemistry principles in modern research practices.

The commercial availability of CAS 2228901-57-1 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and availability data suggest steady demand from academic and industrial laboratories, particularly those engaged in neuroscience research and agrochemical development. Recent patent literature reveals several applications where structurally similar compounds demonstrate interesting biological activities, though specific claims regarding this exact derivative remain limited pending further investigation.

Analytical characterization of 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine reveals typical properties for this class of compounds. The logP value, calculated to be in the moderate range, suggests reasonable membrane permeability, while the molecular weight of 270.14 g/mol places it within the preferred range for many pharmaceutical applications. These physicochemical parameters contribute to its growing popularity as a research tool in medicinal chemistry programs worldwide.

Future research directions for this compound likely include more detailed biological screening and exploration of its chemical reactivity under various conditions. The presence of both the bromine substituent and amine functionality offers multiple handles for further derivatization, making it a versatile intermediate in synthetic chemistry. As the scientific community continues to explore cyclopropane-containing bioactive molecules, compounds like 1-(2-bromo-3-methoxyphenyl)-N-methylcyclopropan-1-amine will undoubtedly play important roles in advancing our understanding of structure-bioactivity relationships in this fascinating chemical space.